Prosomatostatin cryptic peptide

Specification

• CAS No.: 105655-57-0
• Molecular Formula: C67H105N17O29
• Molecular Weight: 1612.6 g/mol
• IUPAC Name: (4S)-4-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-4-carboxybutanoyl]amino]-4-oxobutanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]amino]-5-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-5-amino-1-[[(2S)-1-[[(1S)-1-carboxyethyl]amino]-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-4-methyl-1-oxopentan-2-yl]amino]-3-carboxy-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C67H105N17O29/c1-28(2)23-38(78-54(99)31(6)72-58(103)40(26-50(94)95)81-60(105)39(25-46(69)87)79-57(102)36(15-19-48(90)91)76-64(109)52(70)33(8)85)59(104)77-37(16-20-49(92)93)65(110)83-21-9-11-43(83)62(107)75-35(14-18-47(88)89)56(101)80-41(27-51(96)97)61(106)82-42(24-29(3)4)66(111)84-22-10-12-44(84)63(108)74-34(13-17-45(68)86)55(100)71-30(5)53(98)73-32(7)67(112)113/h28-44,52,85H,9-27,70H2,1-8H3,(H2,68,86)(H2,69,87)(H,71,100)(H,72,103)(H,73,98)(H,74,108)(H,75,107)(H,76,109)(H,77,104)(H,78,99)(H,79,102)(H,80,101)(H,81,105)(H,82,106)(H,88,89)(H,90,91)(H,92,93)(H,94,95)(H,96,97)(H,112,113)/t30-,31-,32-,33+,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,52-/m0/s1
• Standard InChI Key: PZDUKBUUADSZHX-KXTAMRJUSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N1CCC[C@H]1C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)O)N)O
• SMILES: CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N

Introduction

Structural Characteristics

Molecular Composition

Prosomatostatin cryptic peptide derives from the N-terminal portion of prosomatostatin. While the precise boundaries of the functional cryptic peptide may vary depending on specific proteolytic processing events, the resulting fragment possesses unique structural properties that enable its biological activities. The peptide exhibits distinct physicochemical properties compared to the C-terminal somatostatin fragments, including differences in hydrophobicity, charge distribution, and secondary structural elements.

Structural Comparisons

Unlike somatostatin-14, which forms a characteristic cyclic structure through a disulfide bond critical for its receptor binding properties, prosomatostatin cryptic peptide typically maintains a more linear conformation. This structural difference likely contributes to its distinct receptor binding profile and biological activities compared to conventional somatostatin peptides.

Biosynthesis and Processing

Proteolytic Processing Pathways

The generation of prosomatostatin cryptic peptide occurs through specific proteolytic cleavage events within the prosomatostatin precursor. Specialized proteases recognize specific amino acid sequences, resulting in precise excision of the cryptic peptide. This process shares conceptual similarities with the generation of cryptic peptides in other biological contexts, such as those identified in cancer immunopeptidomes, where non-canonical processing can reveal previously hidden epitopes.

Tissue-Specific Processing

The processing of prosomatostatin may vary between different tissues, potentially leading to tissue-specific generation of the cryptic peptide. This differential processing contributes to the diverse functions of somatostatin-related peptides throughout the body. The cryptic peptide has been identified in various tissues, including the pancreas and intestinal mucosa, suggesting potential roles in digestive and metabolic regulation.

Biological Functions

Signaling Mechanisms

Prosomatostatin cryptic peptide participates in complex hormonal signaling networks, potentially interacting with receptors distinct from those targeted by classical somatostatin peptides. This peptide plays roles in local tissue regulation and may modulate cellular functions through pathways complementary to or independent from somatostatin signaling.

Physiological Roles

While research continues to elucidate the full spectrum of prosomatostatin cryptic peptide functions, evidence suggests involvement in regulatory processes within endocrine and digestive systems. Its presence in pancreatic and intestinal tissues points to potential roles in modulating secretory functions, cellular proliferation, or metabolic activities in these organs.

Comparative Analysis with Related Peptides

Structural and Functional Relationships

Prosomatostatin cryptic peptide exists within a broader family of regulatory peptides, each with distinct structural features and biological activities. The table below provides a comparative analysis of prosomatostatin cryptic peptide alongside several related regulatory peptides:

Peptide	Precursor	Primary Function	Structural Features	Tissue Distribution
Prosomatostatin Cryptic Peptide	Prosomatostatin (92 aa)	Hormonal signaling, tissue regulation	Linear, N-terminal fragment	Pancreas, intestinal mucosa
Somatostatin-14	Prosomatostatin (92 aa)	Inhibition of hormone release, neurotransmission	Cyclic structure with disulfide bond	Hypothalamus, pancreas, gastrointestinal tract
Neuropeptide Y	Preproneuropeptide Y	Energy homeostasis, appetite regulation	36 aa peptide with C-terminal amidation	Central nervous system, sympathetic nerves
Cortistatin	Preprocortistatin	Stress modulation, cardiovascular regulation	Structural similarity to somatostatin	Brain, immune cells
Ghrelin	Preproghrelin	Appetite stimulation, energy balance	28 aa with unique octanoyl modification	Stomach, hypothalamus

Distinctive Properties

Compared to other regulatory peptides, prosomatostatin cryptic peptide represents a unique entity derived from proteolytic processing of a well-known precursor. Its distinctive properties emerge from differences in amino acid sequence, three-dimensional structure, and tissue distribution patterns, resulting in a biological activity profile that complements rather than duplicates the functions of related peptides.